1. Home
  2. Product
  3. Main Products
  4. 5-(4-Chlorophenyl)sulfonyl-7-cyclopentyl-6-imino-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
5-(4-Chlorophenyl)sulfonyl-7-cyclopentyl-6-imino-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one 5-(4-Chlorophenyl)sulfonyl-7-cyclopentyl-6-imino-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
Brand Name: Vulcanchem
CAS No.: 606955-40-2
VCID: VC0385651
InChI: InChI=1S/C22H19ClN4O3S/c23-14-8-10-16(11-9-14)31(29,30)18-13-17-21(27(20(18)24)15-5-1-2-6-15)25-19-7-3-4-12-26(19)22(17)28/h3-4,7-13,15,24H,1-2,5-6H2
SMILES: C1CCC(C1)N2C3=C(C=C(C2=N)S(=O)(=O)C4=CC=C(C=C4)Cl)C(=O)N5C=CC=CC5=N3
Molecular Formula: C22H19ClN4O3S
Molecular Weight: 454.9g/mol

5-(4-Chlorophenyl)sulfonyl-7-cyclopentyl-6-imino-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one

CAS No.: 606955-40-2

Main Products

VCID: VC0385651

Molecular Formula: C22H19ClN4O3S

Molecular Weight: 454.9g/mol

5-(4-Chlorophenyl)sulfonyl-7-cyclopentyl-6-imino-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one - 606955-40-2

CAS No. 606955-40-2
Product Name 5-(4-Chlorophenyl)sulfonyl-7-cyclopentyl-6-imino-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
Molecular Formula C22H19ClN4O3S
Molecular Weight 454.9g/mol
IUPAC Name 5-(4-chlorophenyl)sulfonyl-7-cyclopentyl-6-imino-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
Standard InChI InChI=1S/C22H19ClN4O3S/c23-14-8-10-16(11-9-14)31(29,30)18-13-17-21(27(20(18)24)15-5-1-2-6-15)25-19-7-3-4-12-26(19)22(17)28/h3-4,7-13,15,24H,1-2,5-6H2
Standard InChIKey IXYQZWSVTZEBOO-UHFFFAOYSA-N
SMILES C1CCC(C1)N2C3=C(C=C(C2=N)S(=O)(=O)C4=CC=C(C=C4)Cl)C(=O)N5C=CC=CC5=N3
Canonical SMILES C1CCC(C1)N2C3=C(C=C(C2=N)S(=O)(=O)C4=CC=C(C=C4)Cl)C(=O)N5C=CC=CC5=N3
PubChem Compound 1034421
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19